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CAS No.: 70431-34-4

Cat. No.: B1425434

Get Quote

Executive Summary
AT7519 is a pyrazole-based, ATP-competitive inhibitor of Cyclin-Dependent Kinases (CDKs).[1]

Unlike early-generation CDK inhibitors (e.g., flavopiridol) that suffered from narrow therapeutic

windows, AT7519 was structurally optimized via fragment-based crystallography to improve

potency and solubility.

Its therapeutic value lies in a "dual-hit" mechanism:

Cell Cycle Arrest: Blockade of CDK1, CDK2, and CDK4/6 prevents G1/S and G2/M

transitions.[1]

Transcriptional Repression: Potent inhibition of CDK9 abrogates the phosphorylation of RNA

Polymerase II (RNAP II), leading to the rapid depletion of short-lived anti-apoptotic proteins

(Mcl-1, XIAP).[1][2]

Recent data (2023) has further expanded its pharmacodynamic profile to include the induction

of pyroptosis via Gasdermin E (GSDME) cleavage, distinguishing it from pure apoptogens.[1]
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Chemical Biology & Kinase Selectivity
AT7519 is a pan-CDK inhibitor but exhibits a distinct hierarchy of potency. It is most active

against the transcriptional regulator CDK9 and the G1/S phase driver CDK5.[1]

Table 1: Kinase Selectivity Profile (Cell-Free Assays)
Data synthesized from Squires et al. and Astex Pharmaceuticals internal data.[1]

Target Kinase Complex Partner IC50 (nM)
Biological
Consequence

CDK9 Cyclin T < 10

Transcriptional

elongation block

(RNAP II CTD)

CDK5 p35 13
neuronal/metastatic

signaling inhibition

CDK2 Cyclin A/E 47
S-phase entry

blockade; Apoptosis

CDK4 Cyclin D1 100
G1 arrest (Rb-

dependent)

CDK6 Cyclin D3 170 G1 arrest

CDK1 Cyclin B 210 G2/M arrest

GSK3β N/A 89

Modulation of

glycogen

synthesis/Wnt

pathway

Non-Target Kinases: AT7519 is highly selective; it shows >10 µM IC50 against a broad panel of

non-CDK kinases (e.g., AKT, EGFR), reducing off-target toxicity risks common in multi-kinase

inhibitors.

Mechanism of Action (MoA)
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The compound functions by binding to the ATP-binding cleft of the CDK enzymes.[1] The

critical differentiator for AT7519 is its ability to target CDK9.[1]

The CDK9/Mcl-1 Axis
Inhibition: AT7519 inhibits CDK9 (P-TEFb complex).[1]

Dephosphorylation: This prevents phosphorylation of the Carboxy-Terminal Domain (CTD) of

RNA Polymerase II at Serine 2 (Ser2).[1]

Transcriptional Pause: mRNA elongation is stalled.[1]

Protein Depletion: Proteins with short half-lives, specifically Mcl-1 (a key survival factor in

hematologic malignancies), are rapidly degraded by the proteasome because their mRNA is

no longer being replenished.[1]

Apoptosis/Pyroptosis: The loss of Mcl-1 releases pro-apoptotic factors (BIM, NOXA),

triggering mitochondrial outer membrane permeabilization (MOMP).[1]

Visualization: The AT7519 Signaling Cascade
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Figure 1: Dual mechanism of AT7519 targeting both cell cycle progression and survival

signaling via transcriptional repression.[1]

In Vitro Characterization Guide
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For researchers initiating studies with AT7519, the following protocols are optimized to validate

the compound's specific activity.

Protocol A: Biomarker Validation (Western Blot)
Objective: Confirm CDK9 target engagement via RNA Pol II status.[1] Cell Line Model: HCT116

(Solid tumor) or MM.1S (Multiple Myeloma).[1]

Seeding: Plate cells at

cells/well in 6-well plates. Allow 16h recovery.

Treatment: Treat with AT7519 at 100 nM, 250 nM, and 500 nM for 4 to 24 hours.

Note: Mcl-1 downregulation is time-sensitive; check at 4h and 24h.

Lysis: Use RIPA buffer supplemented with Phosphatase Inhibitor Cocktail (Critical: Sodium

Orthovanadate is essential to preserve Ser2 phosphorylation state).[1]

Antibodies:

Primary: Anti-RNA Pol II CTD p-Ser2 (1:1000).[1]

Primary: Anti-Mcl-1 (1:1000).[1]

Primary: Anti-Cleaved PARP (Apoptosis marker).[1]

New (2023): Anti-GSDME (Pyroptosis marker - look for N-terminal fragment).[1][3]

Expected Result: Dose-dependent loss of p-Ser2 and Mcl-1, followed by appearance of

Cleaved PARP.[1]

Protocol B: Cell Cycle Analysis (Flow Cytometry)
Objective: Distinguish between G1 arrest (CDK4/6 effect) and G2/M arrest (CDK1 effect).[1]

Synchronization: Serum starve cells (0.1% FBS) for 24h to synchronize in G0/G1.

Release & Treat: Release into complete media containing AT7519 (200 nM) or DMSO.
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Harvest: Collect cells at 24h. Fix in 70% ice-cold ethanol (dropwise while vortexing).

Staining: Resuspend in PBS containing Propidium Iodide (50 µg/mL) and RNase A (100

µg/mL). Incubate 30 min at 37°C.

Analysis: Measure DNA content.[1][3] AT7519 typically causes a depletion of S-phase and

accumulation in G2/M (due to CDK1 inhibition) and sub-G1 (apoptosis).[1]

In Vivo Pharmacology
Preclinical success with AT7519 relies on maintaining plasma concentrations above the IC90

for CDK9 (~150-200 nM) for sufficient duration to trigger apoptosis.[1]

Xenograft Workflow
Model: HCT116 Colorectal or MYCN-amplified Neuroblastoma.[1]

Implantation: SC injection of

cells in 50% Matrigel into flanks of BALB/c nude mice.

Staging: Randomize when tumors reach ~100 mm³.[1]

Formulation:

AT7519 is moderately soluble.[1] Dissolve in 10% DMSO / 20% Cremophor EL / 70%

Saline or a cyclodextrin-based vehicle (e.g., Captisol) if available.[1]

Dosing Regimen:

Standard:10–15 mg/kg via Intraperitoneal (IP) or Intravenous (IV) injection.[1][4]

Schedule: QDx5 (5 days on, 2 days off) for 2-3 weeks.

Monitoring:

Efficacy: Tumor volume caliper measurements.[1]

Toxicity: Body weight loss >15% requires dosing holiday.[1]
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Pharmacokinetics (PK) Snapshot[1][5][6]
Tmax: ~0.5 - 1 hour (IV/IP).

Half-life (t1/2): ~1.1 hours (Plasma) vs ~3.0 hours (Tumor).[1]

Bioavailability: ~100% via IP route in mice.[1]

Clearance: Moderate; linear exposure observed up to 15 mg/kg.[1]

Clinical Translation & Safety Profile
Early-phase trials have highlighted specific Dose-Limiting Toxicities (DLTs) that researchers

must anticipate when designing translational studies.

Key Clinical Findings (Phase I)
Recommended Phase II Dose (RP2D): ~27 mg/m² (IV infusion).[1][5]

Primary DLT:QTc Prolongation.

Mechanism:[3][6][7] Likely off-target hERG channel inhibition or indirect autonomic effects.

[1]

Management:[4] ECG monitoring is mandatory in clinical protocols.[1]

Secondary Toxicities: Mucositis, fatigue, neutropenia (consistent with anti-proliferative

mechanism).[1]

Biomarker Confirmation: Skin biopsies from patients treated at RP2D showed reduced Rb

phosphorylation and Ki67 staining, confirming target engagement in humans.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21325451/
https://pubmed.ncbi.nlm.nih.gov/21325451/
https://www.benchchem.com/product/b1425434/docs#technical-deep-dive-at7519-dual-mechanism-cdk-inhibitor
https://www.benchchem.com/product/b1425434/docs#technical-deep-dive-at7519-dual-mechanism-cdk-inhibitor
https://www.benchchem.com/product/b1425434/docs#technical-deep-dive-at7519-dual-mechanism-cdk-inhibitor
https://www.benchchem.com/product/b1425434/docs#technical-deep-dive-at7519-dual-mechanism-cdk-inhibitor
https://www.benchchem.com/product/b1425434?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

